N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine

• IUPAC Name: N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C15H21N3O/c1-11(2)18-9-7-12(8-10-18)16-15-17-13-5-3-4-6-14(13)19-15/h3-6,11-12H,7-10H2,1-2H3,(H,16,17)
• InChI Key: VKGVMUNYXJAFDV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)NC2=NC3=CC=CC=C3O2
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine, also known as PIPER, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine is not fully understood, but it is believed to act as a dopamine transporter enhancer and a protein kinase inhibitor. N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine has been shown to increase dopamine uptake in vitro and in vivo, suggesting that it enhances the activity of the dopamine transporter. N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine has also been found to inhibit the activity of protein kinases, which could contribute to its anticancer properties.
Biochemical and Physiological Effects:
N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine has been shown to have various biochemical and physiological effects in vitro and in vivo. In addition to enhancing dopamine uptake and inhibiting protein kinases, N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine has been found to modulate the activity of ion channels, alter the expression of genes involved in cell cycle regulation, and induce apoptosis in cancer cells. N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine has also been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine is its potential as a scaffold for drug discovery, as it can be modified to create new compounds with specific pharmacological properties. N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine is also relatively easy to synthesize and has been shown to have low toxicity in animal models. However, one limitation of N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine is its limited availability and high cost, which could hinder its use in large-scale experiments.

Future Directions

There are several future directions for research on N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine. One direction is to further investigate its potential as a dopamine transporter enhancer and its implications for the treatment of Parkinson's disease and addiction. Another direction is to explore its anticancer properties and develop new compounds based on its structure. Additionally, N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine could be studied for its potential as a neuroprotective agent in other neurodegenerative diseases, such as Alzheimer's disease. Finally, further research is needed to optimize the synthesis method of N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine and develop more cost-effective methods for its production.

Synthesis Methods

N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine can be synthesized through a multi-step process involving the reaction of 4-fluorobenzoic acid with 1,2-diaminopropane, followed by the reaction with 2-bromo-1-propanol and 4-methylpiperidine. The final product is obtained through the reaction of the intermediate with 2-amino-3-chlorobenzoxazole.

Scientific Research Applications

N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine has been shown to enhance the activity of the dopamine transporter, which could have implications for the treatment of Parkinson's disease and addiction. In cancer research, N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine has been found to inhibit the growth of cancer cells, suggesting its potential as an anticancer agent. N-(1-propan-2-ylpiperidin-4-yl)-1,3-benzoxazol-2-amine has also been studied for its potential as a scaffold for drug discovery, as it can be modified to create new compounds with specific pharmacological properties.